Cas no 1506769-35-2 (1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 1506769-35-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6088314
• PubChem ID: 83481145
• Update Time: 2025-07-16

1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine
• 1506769-35-2
• {1-[2-(dimethylamino)ethyl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1768044

• Inchi： 1S/C10H22N2/c1-9(2)7-10(9,8-11)5-6-12(3)4/h5-8,11H2,1-4H3
• InChI Key： RITNGNULUXFBMI-UHFFFAOYSA-N
• SMILES： NCC1(CCN(C)C)CC1(C)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine

Compound CAS No. 1506769-35-2: 1-{1-2-(Dimethylamino)Ethyl-2,2-Dimethylcyclopropyl}Methanamine

The compound CAS No. 1506769-35-2, known as 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science.

The molecular structure of 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine is characterized by a cyclopropane ring substituted with a dimethylamino group and a methanamine moiety. The cyclopropane ring introduces significant ring strain, which can influence the compound's reactivity and stability. The presence of the dimethylamino group adds electron-donating properties, enhancing the molecule's ability to participate in various chemical reactions.

Recent studies have explored the synthesis of this compound through innovative methodologies, including transition metal-catalyzed reactions and bio-inspired synthetic routes. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery.

In the pharmaceutical industry, CAS No. 1506769-35-2 has shown promise as a potential lead compound for developing novel therapeutics targeting specific biological pathways. Its unique structure allows for interactions with various biomolecules, making it a valuable tool in medicinal chemistry research.

Moreover, the compound's stability under different environmental conditions has been extensively studied, revealing its suitability for use in harsh chemical environments. This property makes it an attractive candidate for applications in industrial catalysis and material synthesis.

The synthesis of 1-{1-2-(dimethylamino)ethyl-2,2-dimethylcyclopropyl}methanamine involves a series of carefully optimized steps to ensure high purity and consistency. Researchers have employed cutting-edge analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the compound's structure and characterize its properties.

In conclusion, CAS No. 1506769-35-2 stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique chemical properties and recent research breakthroughs position it as a key player in future scientific advancements.